N-(3-chlorophenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(3-chlorophenyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H9ClN2O4S/c13-9-4-3-5-10(8-9)14-20(18,19)12-7-2-1-6-11(12)15(16)17/h1-8,14H
• InChI Key: FHDKXSNXCIAHQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C12H9ClN2O4S
• Molecular Weight: 312.73 g/mol

Description

N-(3-chlorophenyl)-2-nitrobenzenesulfonamide, commonly known as N-(3-chloro-2-nitrophenyl) sulfonamide (CNS), is a sulfonamide derivative that has been widely used in scientific research. It is a white to light yellow crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. CNS has been used as a tool compound to study the mechanism of action of various proteins and enzymes.

Scientific Research Applications

1. Chemical Synthesis and Reactivity

N-(3-chlorophenyl)-2-nitrobenzenesulfonamide and its derivatives have been extensively studied for their role in chemical synthesis. They serve as key intermediates in various reactions, including acylation of amines, alkylation, and synthesis of nitrogenous heterocycles. For example, N-acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides have been developed as chemoselective N-acylation reagents, demonstrating high selectivity and efficiency in water, offering both environmental and stability advantages (Ebrahimi et al., 2015). Similarly, N-Benzyl-2-nitrobenzenesulfonamides have shown potential in base-mediated intramolecular arylation, yielding benzhydrylamines, which are precursors for nitrogenous heterocycles (Kisseljova et al., 2014).

2. Analytical Applications

Compounds like sodium N-bromo-p-nitrobenzenesulfonamide, derived from nitrobenzenesulfonamide, have found use as oxidizing titrants in analytical chemistry. They offer simple, rapid, and accurate methods for titrating various substances, including ascorbic acid and glutathione, with minimal error margins (Gowda et al., 1983).

3. Pharmaceutical Research

In the pharmaceutical realm, derivatives of N-(3-chlorophenyl)-2-nitrobenzenesulfonamide have been explored for their potential as bioactive molecules. For instance, some nitrobenzenesulfonamide derivatives have been investigated for their pro-apoptotic effects in cancer cells, indicating a potential in anticancer drug development (Cumaoğlu et al., 2015).

4. Environmental Chemistry

Research has also been conducted on the photooxidation of derivatives like N-(4-chlorophenyl)-benzenesulfonamide, studying their conversion to nitroso- and nitro-products under specific conditions. Such studies are crucial in understanding the environmental behavior and fate of these compounds (Miller & Crosby, 1983).